2-(3-(4-bromophenyl)-6-oxopyridazin-1(6H)-yl)-N-(4-butylphenyl)acetamide

• IUPAC Name: 2-[3-(4-bromophenyl)-6-oxopyridazin-1-yl]-N-(4-butylphenyl)acetamide
• InChI: InChI=1S/C22H22BrN3O2/c1-2-3-4-16-5-11-19(12-6-16)24-21(27)15-26-22(28)14-13-20(25-26)17-7-9-18(23)10-8-17/h5-14H,2-4,15H2,1H3,(H,24,27)
• InChI Key: LYEPUNZJPOUGPO-UHFFFAOYSA-N
• Canonical SMILES: CCCCC1=CC=C(C=C1)NC(=O)CN2C(=O)C=CC(=N2)C3=CC=C(C=C3)Br
• Molecular Formula: C22H22BrN3O2
• Molecular Weight: 440.3 g/mol

Description

2-(3-(4-bromophenyl)-6-oxopyridazin-1(6H)-yl)-N-(4-butylphenyl)acetamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is also known as BRD0705 and is a member of the pyridazine family of compounds.

Scientific Research Applications

• Antimicrobial Activity : A study by Gul et al. (2017) involved the synthesis of similar compounds, focusing on their antimicrobial and hemolytic activity. They found that these compounds had variable antimicrobial activities against selected microbial species, indicating potential applications in antimicrobial research (Gul et al., 2017).

• Quantum Calculations and Antimicrobial Activity : Fahim and Ismael (2019) conducted a study on similar acetamide derivatives, examining their antimicrobial activity. They also performed quantum calculations to correlate experimental and theoretical data, suggesting a broad scope of research applications (Fahim & Ismael, 2019).

• Synthesis of Fused Azines : Ibrahim and Behbehani (2014) synthesized a novel class of pyridazin-3-one derivatives, exploring their potential utility in the synthesis of fused azines. This research highlights the compound's relevance in synthetic chemistry (Ibrahim & Behbehani, 2014).

• Base Oil Improvement : Nessim (2017) synthesized Pyridazinone derivatives, demonstrating their application in improving the quality of base oil. This indicates the compound's potential in industrial applications (Nessim, 2017).

• Pharmacological Activities : Research by Rajveer et al. (2010) involved synthesizing derivatives of a similar compound and evaluating their pharmacological activities. This study contributes to the understanding of the compound's potential in pharmacology (Rajveer et al., 2010).

• Antioxidant Activity : A study by Kadhum et al. (2011) explored the antioxidant activity of new coumarin derivatives, including a similar compound. This research suggests potential applications in studying oxidative stress and related conditions (Kadhum et al., 2011).